CART (62-76) (rat, human)
CART (62-76) (rat, human)
Cocaine- and amphetamine-regulated transcript (CART) peptide fragment that inhibits food intake. Attenuates NPY-induced feeding and decreases food intake in food-restricted goldfish, and induces anxiogenic-like effects in elevated plus-maze test in rats. Modulates the activity of striatal noradrenergic, and corticostrial and hypothalamic serotoninergic systems, with no major effect on dopaminergic pathways in rat brain.
Brand Name:
Vulcanchem
CAS No.:
210978-19-1
VCID:
VC0013270
InChI:
InChI=1S/C64H99N17O23S3/c1-29(2)50(79-58(97)36(14-17-44(66)83)72-47(86)26-69-54(93)35(65)23-33-10-12-34(82)13-11-33)63(102)81-21-8-9-43(81)62(101)75-39(20-22-107-7)57(96)78-42(28-106)61(100)76-40(24-49(89)90)59(98)70-31(5)52(91)68-25-46(85)73-37(16-19-48(87)88)55(94)74-38(15-18-45(67)84)56(95)77-41(27-105)60(99)71-32(6)53(92)80-51(30(3)4)64(103)104/h10-13,29-32,35-43,50-51,82,105-106H,8-9,14-28,65H2,1-7H3,(H2,66,83)(H2,67,84)(H,68,91)(H,69,93)(H,70,98)(H,71,99)(H,72,86)(H,73,85)(H,74,94)(H,75,101)(H,76,100)(H,77,95)(H,78,96)(H,79,97)(H,80,92)(H,87,88)(H,89,90)(H,103,104)/t31-,32-,35-,36-,37-,38-,39-,40-,41-,42-,43-,50-,51-/m0/s1
SMILES:
CC(C)C(C(=O)N1CCCC1C(=O)NC(CCSC)C(=O)NC(CS)C(=O)NC(CC(=O)O)C(=O)NC(C)C(=O)NCC(=O)NC(CCC(=O)O)C(=O)NC(CCC(=O)N)C(=O)NC(CS)C(=O)NC(C)C(=O)NC(C(C)C)C(=O)O)NC(=O)C(CCC(=O)N)NC(=O)CNC(=O)C(CC2=CC=C(C=C2)O)N
Molecular Formula:
C64H99N17O23S3
Molecular Weight:
1570.772
CART (62-76) (rat, human)
CAS No.: 210978-19-1
Peptides
VCID: VC0013270
Molecular Formula: C64H99N17O23S3
Molecular Weight: 1570.772
CAS No. | 210978-19-1 |
---|---|
Product Name | CART (62-76) (rat, human) |
Molecular Formula | C64H99N17O23S3 |
Molecular Weight | 1570.772 |
IUPAC Name | (4S)-4-[[2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-5-amino-2-[[2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]-5-oxopentanoyl]amino]-3-methylbutanoyl]pyrrolidine-2-carbonyl]amino]-4-methylsulfanylbutanoyl]amino]-3-sulfanylpropanoyl]amino]-3-carboxypropanoyl]amino]propanoyl]amino]acetyl]amino]-5-[[(2S)-5-amino-1-[[(2R)-1-[[(2S)-1-[[(1S)-1-carboxy-2-methylpropyl]amino]-1-oxopropan-2-yl]amino]-1-oxo-3-sulfanylpropan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-5-oxopentanoic acid |
Standard InChI | InChI=1S/C64H99N17O23S3/c1-29(2)50(79-58(97)36(14-17-44(66)83)72-47(86)26-69-54(93)35(65)23-33-10-12-34(82)13-11-33)63(102)81-21-8-9-43(81)62(101)75-39(20-22-107-7)57(96)78-42(28-106)61(100)76-40(24-49(89)90)59(98)70-31(5)52(91)68-25-46(85)73-37(16-19-48(87)88)55(94)74-38(15-18-45(67)84)56(95)77-41(27-105)60(99)71-32(6)53(92)80-51(30(3)4)64(103)104/h10-13,29-32,35-43,50-51,82,105-106H,8-9,14-28,65H2,1-7H3,(H2,66,83)(H2,67,84)(H,68,91)(H,69,93)(H,70,98)(H,71,99)(H,72,86)(H,73,85)(H,74,94)(H,75,101)(H,76,100)(H,77,95)(H,78,96)(H,79,97)(H,80,92)(H,87,88)(H,89,90)(H,103,104)/t31-,32-,35-,36-,37-,38-,39-,40-,41-,42-,43-,50-,51-/m0/s1 |
Standard InChIKey | PSFNEVMDUKVDPJ-XJHNVALUSA-N |
SMILES | CC(C)C(C(=O)N1CCCC1C(=O)NC(CCSC)C(=O)NC(CS)C(=O)NC(CC(=O)O)C(=O)NC(C)C(=O)NCC(=O)NC(CCC(=O)O)C(=O)NC(CCC(=O)N)C(=O)NC(CS)C(=O)NC(C)C(=O)NC(C(C)C)C(=O)O)NC(=O)C(CCC(=O)N)NC(=O)CNC(=O)C(CC2=CC=C(C=C2)O)N |
Description | Cocaine- and amphetamine-regulated transcript (CART) peptide fragment that inhibits food intake. Attenuates NPY-induced feeding and decreases food intake in food-restricted goldfish, and induces anxiogenic-like effects in elevated plus-maze test in rats. Modulates the activity of striatal noradrenergic, and corticostrial and hypothalamic serotoninergic systems, with no major effect on dopaminergic pathways in rat brain. |
Synonyms | Alternative Name: Cocaine and amphetamine-regulated transcript (62-76) (rat, human) |
PubChem Compound | 90488836 |
Last Modified | Dec 03 2021 |
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